1-Methyl-5-(4-benzoyl)pyrrole-2-acetic acid 2-(theophylline-7-yl)ethyl ester
1-Methyl-5-(4-benzoyl)pyrrole-2-acetic acid 2-(theophylline-7-yl)ethyl ester
Brand Name:
Vulcanchem
CAS No.:
104333-87-1
VCID:
VC0024687
InChI:
InChI=1S/C24H25N5O5/c1-15-5-7-16(8-6-15)21(31)18-10-9-17(26(18)2)13-19(30)34-12-11-29-14-25-22-20(29)23(32)28(4)24(33)27(22)3/h5-10,14H,11-13H2,1-4H3
SMILES:
CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)OCCN3C=NC4=C3C(=O)N(C(=O)N4C)C
Molecular Formula:
C24H25N5O5
Molecular Weight:
463.5 g/mol
1-Methyl-5-(4-benzoyl)pyrrole-2-acetic acid 2-(theophylline-7-yl)ethyl ester
CAS No.: 104333-87-1
Main Products
VCID: VC0024687
Molecular Formula: C24H25N5O5
Molecular Weight: 463.5 g/mol
| CAS No. | 104333-87-1 |
|---|---|
| Product Name | 1-Methyl-5-(4-benzoyl)pyrrole-2-acetic acid 2-(theophylline-7-yl)ethyl ester |
| Molecular Formula | C24H25N5O5 |
| Molecular Weight | 463.5 g/mol |
| IUPAC Name | 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)ethyl 2-[1-methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetate |
| Standard InChI | InChI=1S/C24H25N5O5/c1-15-5-7-16(8-6-15)21(31)18-10-9-17(26(18)2)13-19(30)34-12-11-29-14-25-22-20(29)23(32)28(4)24(33)27(22)3/h5-10,14H,11-13H2,1-4H3 |
| Standard InChIKey | TYIRBZOAKBEYEJ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)OCCN3C=NC4=C3C(=O)N(C(=O)N4C)C |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2=CC=C(N2C)CC(=O)OCCN3C=NC4=C3C(=O)N(C(=O)N4C)C |
| Synonyms | 1-methyl-5-(4-benzoyl)pyrrole-2-acetic acid 2-(theophylline-7-yl)ethyl ester MED 27 MED-27 |
| PubChem Compound | 3080969 |
| Last Modified | Dec 03 2021 |
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